Cas no 2229552-01-4 (4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}oxane-2,6-dione)

• Product Name: 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}oxane-2,6-dione
• CAS No: 2229552-01-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 6188908
• PubChem ID: 165969079
• Update Time: 2025-06-24

4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}oxane-2,6-dione
• 2229552-01-4
• 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}oxane-2,6-dione
• EN300-1758863

• Inchi： 1S/C13H12N2O3/c1-15-7-10(9-3-2-4-14-13(9)15)8-5-11(16)18-12(17)6-8/h2-4,7-8H,5-6H2,1H3
• InChI Key： ATXCRSJDLYVBEK-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.2Ų

Additional information on 4-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}oxane-2,6-dione

Professional Introduction to Compound with CAS No. 2229552-01-4 and Product Name: 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}oxane-2,6-dione

The compound identified by the CAS number 2229552-01-4 and the product name 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}oxane-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a fused pyrrole-pyridine system, combined with an oxane dione moiety, endows this molecule with distinctive chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of fused ring systems in drug discovery. The 1-methyl-1H-pyrrolo[2,3-b]pyridine core is particularly noteworthy, as it has been implicated in various pharmacological activities ranging from anti-inflammatory to anticancer effects. The integration of this scaffold with an oxane-2,6-dione group introduces additional functional handles that can be exploited for modulating biological interactions. This structural motif has shown promise in enhancing binding affinity and selectivity towards target proteins, making it a valuable asset in the design of novel therapeutic agents.

The oxane-2,6-dione component is particularly intriguing from a chemical perspective. Its rigid structure provides stability while allowing for conformational flexibility that can be fine-tuned through derivatization. This dual characteristic makes it an ideal candidate for further functionalization, enabling the synthesis of a diverse array of analogs with tailored properties. In recent years, there has been a surge in interest regarding oxane-based compounds due to their reported bioactivity in various disease models. For instance, derivatives of oxane diones have been explored for their potential in inhibiting key enzymes involved in metabolic pathways relevant to neurological disorders.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The fused pyrrole-pyridine system is known to interact with biological targets such as kinases and transcription factors, which are often dysregulated in diseases like cancer and inflammation. By incorporating the oxane-2,6-dione moiety, researchers aim to enhance the pharmacokinetic properties of these molecules, including improved solubility and metabolic stability. Preliminary studies have suggested that compounds bearing this structural framework exhibit favorable interactions with biological receptors, warranting further investigation into their therapeutic potential.

The synthesis of 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}oxane-2,6-dione presents unique challenges due to the complexity of the fused ring system and the need for precise functionalization at multiple positions. Advances in synthetic methodologies have enabled more efficient access to such heterocyclic compounds, paving the way for rapid discovery and development. Techniques such as transition metal-catalyzed coupling reactions and organometallic chemistry have been instrumental in constructing these intricate molecular architectures. The ability to synthesize complex scaffolds like this one with high yield and purity is crucial for advancing preclinical studies and eventual clinical applications.

In conclusion, the compound with CAS number 2229552-01-4 and product name 4-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}oxane-2,6-dione represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further exploration in drug discovery. The integration of a fused pyrrole-pyridine system with an oxane dione moiety offers a rich framework for designing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in addressing complex medical challenges.